Cas no 2034231-69-9 (3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-{3-[(3-methoxypyrazin-2-yl)oxy]piperidin-1-yl}propan-1-one)

• Product Name: 3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-{3-[(3-methoxypyrazin-2-yl)oxy]piperidin-1-yl}propan-1-one
• CAS No: 2034231-69-9
• MF: C₁₈H₂₄N₄O₄
• MW: 360.4076
• CID: 5346297
• Update Time: 2025-05-25

3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-{3-[(3-methoxypyrazin-2-yl)oxy]piperidin-1-yl}propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-[3-(3-methoxypyrazin-2-yl)oxypiperidin-1-yl]propan-1-one
• 3-(3,5-dimethylisoxazol-4-yl)-1-(3-((3-methoxypyrazin-2-yl)oxy)piperidin-1-yl)propan-1-one
• 3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-{3-[(3-methoxypyrazin-2-yl)oxy]piperidin-1-yl}propan-1-one

• Inchi： 1S/C18H24N4O4/c1-12-15(13(2)26-21-12)6-7-16(23)22-10-4-5-14(11-22)25-18-17(24-3)19-8-9-20-18/h8-9,14H,4-7,10-11H2,1-3H3
• InChI Key： GDBULNPIRISBIP-UHFFFAOYSA-N
• SMILES： O(C1C(=NC([H])=C([H])N=1)OC([H])([H])[H])C1([H])C([H])([H])N(C(C([H])([H])C([H])([H])C2C(C([H])([H])[H])=NOC=2C([H])([H])[H])=O)C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 467
• XLogP3: 1.6
• Topological Polar Surface Area: 90.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-{3-[(3-methoxypyrazin-2-yl)oxy]piperidin-1-yl}propan-1-one

Exploring the Potential of 3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-{3-[(3-methoxypyrazin-2-yl)oxy]piperidin-1-yl}propan-1-one (CAS No. 2034231-69-9) in Modern Research

The compound 3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-{3-[(3-methoxypyrazin-2-yl)oxy]piperidin-1-yl}propan-1-one, identified by its CAS No. 2034231-69-9, has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This molecule combines a 3,5-dimethyl-1,2-oxazole moiety with a 3-methoxypyrazine unit linked via a piperidine scaffold, making it a promising candidate for drug discovery. Researchers are particularly interested in its role as a modulator of specific biological pathways, which could lead to breakthroughs in treating complex diseases.

One of the most searched questions in the field of medicinal chemistry is: "What are the applications of heterocyclic compounds in drug development?" This compound exemplifies the importance of heterocyclic frameworks, as both the oxazole and pyrazine rings contribute to its bioactivity. Recent studies suggest that such structures can interact with enzymes and receptors involved in inflammation and metabolic disorders. The presence of the methoxy group further enhances its pharmacokinetic properties, a topic frequently explored in AI-driven drug design discussions.

From a synthetic chemistry perspective, the CAS No. 2034231-69-9 compound showcases innovative strategies for constructing multi-functionalized piperidine derivatives. Its synthesis often involves cross-coupling reactions and selective oxygenation, techniques that align with the growing demand for sustainable and efficient synthetic methods. Laboratories focusing on green chemistry are investigating ways to optimize its production, reducing waste and energy consumption—a hot topic in academic and industrial research forums.

Another trending query among researchers is: "How do structural modifications affect drug-like properties?" The 3-(3,5-dimethyl-1,2-oxazol-4-yl) segment in this molecule offers a case study in structure-activity relationship (SAR) analysis. Minor changes to the oxazole ring or the piperidine linker can significantly alter solubility, bioavailability, and target affinity. Computational tools like molecular docking and QSAR modeling are increasingly used to predict these effects, accelerating the compound’s potential translation into clinical candidates.

Beyond its pharmaceutical potential, 3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-{3-[(3-methoxypyrazin-2-yl)oxy]piperidin-1-yl}propan-1-one is also relevant in material science. Its conjugated system and stable heterocycles make it a candidate for organic electronic materials, such as sensors or light-emitting devices. This dual applicability—spanning biomedicine and advanced materials—highlights its versatility, a key focus in interdisciplinary research today.

In summary, CAS No. 2034231-69-9 represents a compelling example of how targeted molecular design can address multiple scientific challenges. Whether in answering popular search terms like "new small molecule therapeutics" or exploring cutting-edge synthetic routes, this compound continues to inspire innovation across chemistry and biology. Future studies will likely uncover even broader applications, solidifying its place in modern scientific discourse.